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Compound of Interest |

Compound Name: 2-(3-Chlorophenyl)quinoline
CAS No.: 860198-20-5
Cat. No.: B8646247

Get Quote

Executive Summary

Objective: Safe containment and disposal of 2-(3-Chlorophenyl)quinoline (CAS: Derivative-
Specific / Generic Quinoline Core: 91-22-5). Hazard Class:High Hazard. Treat as a Toxic
(Acute), Mutagenic, and Environmental Hazard (Aquatic Toxicity). Waste Stream:Halogenated
Organic.[1][2][3] Primary Disposal Method: High-temperature incineration with acid gas
scrubbing.

Immediate Directive: Do not dispose of this compound down the drain or in general trash. Itis a
halogenated nitrogen-heterocycle that poses significant groundwater contamination risks and is
resistant to standard biodegradation.

Chemical Profile & Hazard Assessment

As a Senior Application Scientist, | emphasize that safety protocols must be derived from the
molecular structure, not just a generic label. 2-(3-Chlorophenyl)quinoline combines a
quinoline core (implicated in DNA intercalation/mutagenicity) with a chlorinated phenyl ring
(increasing lipophilicity and environmental persistence).
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Hazard Data Table

Parameter Classification Operational Implication

Fatal if swallowed/absorbed.
Toxicity Acute Tox. 3 (Oral/Dermal) Double-glove (Nitrile

>0.11mm) is mandatory.

Suspected mutagen.[4] Use a
Genotoxicity Muta. 2 / Carc.[4] 1B fume hood or powder

containment enclosure.

Zero discharge policy. All

Environmental Aquatic Acute/Chronic 1 )
rinsate must be collected.
o Stable / Incompatible with Store away from peroxides,
Reactivity o ] ]
Oxidizers nitrates, and strong acids.
Non-specific (RCRA) / U190 Manage as Characteristic
Waste Code ]
(Parent) Hazardous Waste (Toxic).

Waste Stream Classification Logic

Proper segregation is the single most critical step in chemical disposal. Because this molecule
contains chlorine, it cannot be bulked with standard non-halogenated organic solvents (like
acetone or ethanol) for fuel blending.

The "Halogen Rule"

Incineration of chlorinated compounds generates hydrogen chloride (HCI) gas. Disposal
facilities must use specific incinerators equipped with scrubbers to neutralize this acid gas.

e If Solid: Dispose in "Toxic/Halogenated Solid" stream.

« If in Solution: Dispose in "Halogenated Solvent" stream (even if the solvent itself is non-
halogenated, the solute contaminates it).

DOT Diagram: Waste Stream Decision Tree
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Start: 2-(3-Chlorophenyl)quinoline Waste

What is the Physical State?

Solid / Powder Dissolved in Solvent

Check Solvent Type

Container: Wide-mouth HDPE or Glass
Label: 'Toxic Solid, Organic, N.O.S.'

Bulk Solid Solvent is Halogenated Solvent is Non-Halogenated
ulk-as 5ol (e.g., DCM, Chloroform) (e.g., Methanol, DMSO)

Contaminated by Solute

DISPOSAL STREAM:

Halogenated Solvent Waste

Click to download full resolution via product page

Figure 1: Logic flow for assigning the correct waste stream. Note that solutions become
"Halogenated Waste" regardless of the solvent used due to the solute's chlorine content.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE

Rationale: The quinoline ring allows for rapid dermal absorption. Standard latex gloves are
insufficient.
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o PPE: Wear safety goggles, lab coat, and double nitrile gloves (outer layer > 0.11mm). If
handling >500mg of powder, use a P100 respirator or work strictly inside a fume hood.

» Vessel Selection: Use a chemically compatible container (HDPE or Amber Glass). Do not
use metal containers if the waste is acidic.

Phase 2: Collection
Scenario A: Solid Waste (Powder/Crystals)

e Place the solid directly into a dedicated "Toxic Solids" container.

» Double Bagging: If the original vial is being discarded, cap it tightly, place it in a clear Ziploc-
style bag, and then place it in the waste drum. This prevents dust generation upon
compaction.

» Wipe Down: Wipe the exterior of the waste container with a solvent-dampened wipe to
remove potential dust residue. Dispose of the wipe in the same container.

Scenario B: Liquid Waste (Mother Liquors/Reaction Mixtures)

» Verify pH is between 5 and 9. If highly acidic/basic, neutralize carefully before adding to the
organic waste drum to prevent exothermic reactions.

e Pour into the "Halogenated Waste" carboy.

¢ Rinsing: Rinse the original glassware with a small volume of acetone or dichloromethane.
Add this rinsate to the Halogenated Waste container, not the sink.

Phase 3: Labeling & Documentation

Regulatory Requirement: "Unknown" or "Organic Waste" are insufficient labels under RCRA
guidelines.

e Proper Shipping Name: Toxic Solid, Organic, N.O.S. (2-(3-Chlorophenyl)quinoline).
e UN Number: UN 2811 (for solids) or UN 2810 (for liquids).

o Hazard Checkboxes: [x] Toxic [X] Irritant [x] Environmental Hazard.
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Emergency Contingencies (Spill Response)

In the event of a spill, speed is critical to prevent migration into floor drains or HVAC intake.

DOT Diagram: Spill Response Workflow

Don PPE:
Double Gloves, Goggles,
Tyvek (if dust)

Containment:
Absorbent Pads (Liquid)
Damp Paper Towel (Solid)

Clean:
Scoop into Bag
Triple Wash Area

Minor (<10g/10mL)
Inside Hood

Dispose as
Hazardous Waste

Spill Detected Assess Volume & State

Major (>10g) Evacuate Lab
Outside Hood Call EHS

Click to download full resolution via product page

Figure 2: Immediate operational workflow for spill management.[5] Major spills outside
containment devices require professional EHS intervention.

Regulatory Compliance & Grounding
US EPA (RCRA) Status

While 2-(3-Chlorophenyl)quinoline is not explicitly named on the P-list or U-list, it must be
managed as Characteristic Hazardous Waste due to its toxicity and halogen content.

o Generator Status: Ensure your facility tracks the weight of this waste. It counts toward your
Monthly Generation Rate (MGR).

e Land Ban: Under the Land Disposal Restrictions (LDR), halogenated organic compounds are
generally prohibited from land disposal without prior treatment (incineration) [1].

Global Harmonization[6]

e EU Waste Code (EWC): 16 05 06* (laboratory chemicals, consisting of or containing
hazardous substances, including mixtures of laboratory chemicals) [2].

o Transport (IATA/DOT): Class 6.1 (Toxic Substances).
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Wastes. EPA.gov. Available at: [Link]

e European Chemicals Agency (ECHA).Guidance on the classification and labelling of waste.
ECHA.europa.eu.[3] Available at: [Link]

e PubChem.Quinoline Compound Summary & Safety Data. National Library of Medicine.
Available at: [Link]

e Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:
1910.1450 - Occupational exposure to hazardous chemicals in laboratories. OSHA.gov.
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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